Cas no 321574-21-4 (N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea)

• Product Name: N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea
• CAS No: 321574-21-4
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 5270241
• Update Time: 2025-07-23

N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea Chemical and Physical Properties

Names and Identifiers

• N-[2-(HYDROXYMETHYL)-2,3-DIHYDRO-1H-BENZO[F]CHROMEN-1-YL]-N,N'-DIMETHYLTHIOUREA
• 1-[(1R,2R)-2-(hydroxymethyl)-1H,2H,3H-naphtho[2,1-b]pyran-1-yl]-1,3-dimethylthiourea
• Thiourea, N-[(1R,2R)-2,3-dihydro-2-(hydroxymethyl)-1H-naphtho[2,1-b]pyran-1-yl]-N,N'-dimethyl-, rel-
• 1-[(1R,2R)-2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-1,3-dimethylthiourea
• MLS000691902
• HMS2641F20
• SMR000333942
• N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea

• Inchi： 1S/C17H20N2O2S/c1-18-17(22)19(2)16-12(9-20)10-21-14-8-7-11-5-3-4-6-13(11)15(14)16/h3-8,12,16,20H,9-10H2,1-2H3,(H,18,22)/t12-,16-/m1/s1
• InChI Key： ODKJBJQHYBADBK-MLGOLLRUSA-N
• SMILES： S=C(NC)N(C)[C@H]1C2C3C=CC=CC=3C=CC=2OC[C@H]1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 406
• XLogP3: 2.2
• Topological Polar Surface Area: 76.8

Additional information on N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea

Professional Introduction to N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea (CAS No: 321574-21-4)

N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea, identified by its CAS number 321574-21-4, is a compound of significant interest in the field of chemical and biomedical research. This heterocyclic molecule features a complex structure that combines a chromenone core with a thiourea moiety, making it a versatile candidate for various pharmacological applications. The hydroxymethyl substituent and the dimethylthiourea group contribute to its unique chemical properties, which have been extensively studied for their potential in drug discovery and molecular interactions.

The benzo[f]chromene scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the therapeutic potential of benzo[f]chromene derivatives in addressing a range of diseases, including neurodegenerative disorders and inflammatory conditions. The incorporation of the hydroxymethyl group into this framework enhances its solubility and bioavailability, which are critical factors in the development of effective pharmaceutical agents.

The N,N'-dimethylthiourea component of this compound adds another layer of complexity, providing a site for further functionalization and interaction with biological systems. Thiourea derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The combination of these features in N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea makes it an attractive candidate for exploring novel therapeutic strategies.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymatic pathways involved in disease progression. The structure of N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea suggests its potential as an inhibitor of key enzymes such as kinases and phosphodiesterases. Preliminary computational studies have shown that this compound can bind to the active sites of these enzymes with high affinity, potentially disrupting their function and alleviating disease symptoms.

The synthesis of N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxymethyl group necessitates careful handling to avoid unwanted side reactions, while the thiourea moiety demands protection strategies during synthesis to maintain its integrity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both preclinical and clinical research.

Evaluation of the pharmacokinetic properties of N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea is crucial for understanding its potential as a drug candidate. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including adequate absorption, distribution, metabolism, and excretion (ADME) properties. These findings support its further development as a therapeutic agent for various medical conditions.

The biological activity of N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea has been explored in several preclinical models. Initial experiments have demonstrated its efficacy in reducing inflammation and protecting against oxidative stress-induced damage. These effects are particularly relevant in the context of chronic diseases such as arthritis and neurodegenerative disorders. Further research is ongoing to elucidate the mechanisms by which this compound exerts its therapeutic effects.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for new drug candidates like N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N,N'-dimethylthiourea. By leveraging these technologies, researchers can rapidly identify potential binding interactions between the compound and biological targets, optimizing its structure for improved efficacy and reduced toxicity. This approach has significantly reduced the time required to bring new drugs from discovery to clinical trials.

The future prospects for N-[2-(hydroxymethyl strong >)-2,3-dihydro-1H-benzo[f]chromen - 1 - yl ] - N , N '- dim ethyl thi ou rea are promising , with ongoing studies aimed at expanding its therapeutic applications . Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide . As our understanding of disease mechanisms continues to evolve , compounds like this will play an increasingly important role in developing innovative treatments . p >